Methyl trans,trans-9,12-Octadecadienoate

• CAS No.: 2566-97-4
• Product Name: Methyl trans,trans-9,12-Octadecadienoate
• Molecular Formula: C19H34O2
• Molecular Weight: 294.5 g/mol
• IUPAC Name: methyl (9E,12E)-octadeca-9,12-dienoate
• Standard InChI: InChI=1S/C19H34O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h7-8,10-11H,3-6,9,12-18H2,1-2H3/b8-7+,11-10+
• Standard InChIKey: WTTJVINHCBCLGX-ZDVGBALWSA-N
• Isomeric SMILES: CCCCC/C=C/C/C=C/CCCCCCCC(=O)OC
• SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OC
• Canonical SMILES: CCCCCC=CCC=CCCCCCCCC(=O)OC
• Appearance: Unit:100 mgPurity:99%Physical liquid
• Physical Description: Liquid
• Description: Methyl linolelaidate is a fatty acid methyl ester.
• Synonyms: 9,11-octadecadienoic acid, 13-hydroperoxy-, methyl ester, (9Z,11E); 9,12-octadecadienoic acid (9Z,12Z)-, methyl ester, hydroperoxide; methyl (9Z,11E)-13-hydroperoxy-9,11-octadecadienoate; methyl 13-hydroperoxy-cis,trans-9,11-octadecadienoate; methyl linoleate 13-hydroperoxide, (9Z,11E)-; methyl linoleate hydroperoxide
• Reference: 1. A. Lanser et al. “Metabolism of Linoleate versus Linoelaidate in the Laying Hen” Lipids, vol. 13 pp. 103-109, 19782. A. Christy “Thermally Induced Isomerization of Trilinolein and Trilinoelaidin at 250 _C: Analysis of Products by Gas Chromatography and InfraredSpectroscopy” Lipids, vol. 44 pp. 1105-1112, 20093. H.-H. Lo et al. “In vitro activation of mouse skin protein kinase C by fatty acids and their hydroxylated metabolites” Lipids, vol. 29 pp. 547-553, 19944. D. Zapolska-Downar et al. “Trans Fatty Acids Induce Apoptosis in Human Endothelial Cells” Journal of Physiology and Pharmacology, vol. 56 pp. 611-625, 2005
• PubChem Compound: 5362793
• Last Modified: Nov 11 2021